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Centbucridine Technical Profile

The table below summarizes the core information available on Centbucridine:

Aspect Technical Details

IUPAC Name 4-N-butylamino-1,2,3,4-tetrahydroacridine hydrochloride [1]

Institute Central Drug Research Institute (CDRI), Lucknow [2] [1] [3]

Development Status Licensed for marketing (Themis Chemical Ltd., Mumbai, 1987) [3].
Current market status is unclear.

Pharmacological Class Local Anesthetic (Quinoline derivative) [1]

Relative Potency (Animal
Models)

5-8 times more active than Lidocaine for infiltration anesthesia [1]

Effective Concentration 0.2-0.5% for infiltration & nerve block (compared to 1-2% for Lidocaine)

[1]

Relative Toxicity (Animal
LD₅₀)

Approximately one-fourth the toxicity of Lidocaine [1]
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Human Clinical Trial Summary

A key double-blind study compared Centbucridine to the standard therapy, Lidocaine [1].

Trial Parameter Centbucridine (0.5%) Lidocaine (2%)

Study Design Randomized, double-blind, non-crossover
trial in 87 patients for minor surgery [1].

Efficacy (Good
Response)

32 of 43 patients 35 of 44 patients

Onset & Duration Comparable to Lidocaine Comparable to Centbucridine

Repeat Injections
Required

16% of cases Not Specified

Safety Profile Well tolerated; one report of itching at

injection site; fewer significant BP changes
[1].

Significant blood pressure changes

more frequently observed [1].

Conceptual Experimental Workflow

While specific protocols are not available, the high-level development pathway can be visualized. The

following diagram outlines the general sequence of activities from initial synthesis through to clinical

evaluation in humans.
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Chemical Synthesis

Animal Studies

• Infiltration Anesthesia
• Local Irritation • Acute Toxicity (LD₅₀)

Human Clinical Trials

Validates
Potency

Validates
Safety Profile

Design: Randomized
Double-Blind

Comparison: 0.5% Centbucridine
vs. 2% Lidocaine

Outcomes: Efficacy, Onset,
Duration, Safety
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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